2-(Benzo[d]oxazol-2-ylthio)-1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)ethanone

• IUPAC Name: 2-(1,3-benzoxazol-2-ylsulfanyl)-1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]ethanone
• InChI: InChI=1S/C18H18N2O3S2/c21-17(12-25-18-19-13-4-1-2-5-14(13)23-18)20-8-7-16(24-11-9-20)15-6-3-10-22-15/h1-6,10,16H,7-9,11-12H2
• InChI Key: XJNQTJIMLGINHM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CO2)C(=O)CSC3=NC4=CC=CC=C4O3
• Molecular Formula: C18H18N2O3S2
• Molecular Weight: 374.5 g/mol
• CAS No.: 1705761-32-5

Description

2-(Benzo[d]oxazol-2-ylthio)-1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)ethanone is a useful research compound. Its molecular formula is C18H18N2O3S2 and its molecular weight is 374.47. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Potential Inhibitory Properties

A series of furan derivatised [1,4] benzothiazepine analogues, starting from 1-(furan-2-yl)ethanone, were synthesized and evaluated for their in vitro inhibitory properties against VRV-PL-8a and H+/K+ ATPase. Some molecules in this series showed promising inhibitory properties, which could be relevant for the treatment of inflammatory disorders, potentially mitigating the ulcer-inducing side effects shown by other NSAIDs (Lokeshwari et al., 2017).

Synthesis and Biological Evaluation

Research has focused on the synthesis of new 2-(benzo[d]oxazol-2-ylthio)-1-(3-(4-fluoro-3-methylphenyl)-5-(substituted aryl)-4,5-dihydro-1H-pyrazol-1-yl)ethanone derivatives. These compounds were synthesized from intermediate chalcones and evaluated for their anti-tubercular activity using the in vitro M. tuberculosis method. Compounds with electron donating substituents like dimethylamino, hydroxy, and methoxy moieties showed increased potency, indicating potential for anti-mycobacterial applications (Venugopal, Sundararajan, & Choppala, 2020).

Antioxidant and Apoptotic Effects

Hydroxyl-containing benzo[b]thiophene analogs demonstrated selectivity towards laryngeal cancer cells, indicating potential antiproliferative activity against cancer cells. These compounds enhanced antioxidant enzyme activity, reduced ROS production, and induced apoptosis in cancer cells, offering insights into their potential as components of combinational therapy for enhancing the bioavailability and efficacy of anticancer drugs (Haridevamuthu et al., 2023).

DNA Topoisomerase Inhibition

Newly identified benzofurans exhibited potent inhibitory activity against DNA topoisomerases I and II, suggesting a potential role in cancer therapy. These compounds did not exhibit significant cytotoxicity against various human carcinoma cell lines, highlighting their specificity and potential therapeutic value (Lee et al., 2007).